Cas no 173282-22-9 (4-(2,4-Difluorophenoxy)-3-nitrobenzenecarbaldehyde)

• Product Name: 4-(2,4-Difluorophenoxy)-3-nitrobenzenecarbaldehyde
• CAS No: 173282-22-9
• MF: C₁₃H₇F₂NO₄
• MW: 279.195790529251
• MDL: MFCD00794806
• CID: 1071832
• PubChem ID: 1479482
• Update Time: 2025-10-28

4-(2,4-Difluorophenoxy)-3-nitrobenzenecarbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(2,4-Difluorophenoxy)-3-nitrobenzenecarbaldehyde
• 4-(2,4-Difluorophenoxy)-3-nitrobenzaldehyde
• 4-(2,4-difluorophenoxy)-3-nitrobenzaldehyde(WX180084)
• W15167
• C13H7F2NO4
• CS-0318440
• MFCD00794806
• -4(2,4-difluorophenoxy)-3-nitrobenzaldehyde
• SCHEMBL13220974
• J-513262
• Oprea1_076113
• AKOS005070546
• 5L-501S
• DTXSID40363166
• 4-(2,4-difluorophenoxy)-3-nitrobenzenecarbaldehyde, AldrichCPR
• YGA28222
• 173282-22-9

• MDL： MFCD00794806
• Inchi： 1S/C13H7F2NO4/c14-9-2-4-12(10(15)6-9)20-13-3-1-8(7-17)5-11(13)16(18)19/h1-7H
• InChI Key： RINTXUSUROIDBP-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1OC1C=CC(C=O)=CC=1[N+](=O)[O-])F

Computed Properties

• Exact Mass: 279.03431403g/mol
• Monoisotopic Mass: 279.03431403g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• Melting Point: 88-90°

4-(2,4-Difluorophenoxy)-3-nitrobenzenecarbaldehyde Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 4-(2,4-Difluorophenoxy)-3-nitrobenzenecarbaldehyde

Professional Introduction to 4-(2,4-Difluorophenoxy)-3-nitrobenzenecarbaldehyde (CAS No. 173282-22-9)

4-(2,4-Difluorophenoxy)-3-nitrobenzenecarbaldehyde is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, identified by its CAS number 173282-22-9, is a key intermediate in the synthesis of various biologically active molecules. Its unique structural features, including the presence of both fluoro and nitro substituents, make it a valuable building block for the development of novel therapeutic agents.

The chemical structure of 4-(2,4-Difluorophenoxy)-3-nitrobenzenecarbaldehyde consists of a benzene ring substituted with a nitro group at the 3-position and a 2,4-Difluorophenoxy group at the 4-position. The aldehyde functionality at the 1-position further enhances its utility as a synthetic precursor. This arrangement of functional groups imparts distinct electronic and steric properties, making it an attractive candidate for further derivatization and application in medicinal chemistry.

In recent years, there has been growing interest in the development of fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The fluorine atoms in 2,4-Difluorophenoxy group contribute to these desirable properties by increasing lipophilicity and reducing susceptibility to enzymatic degradation. Similarly, the nitro group at the 3-position introduces a strong electron-withdrawing effect, which can influence the reactivity and selectivity of subsequent chemical transformations.

The aldehyde functionality in this compound is particularly noteworthy, as it serves as a versatile handle for further functionalization. Aldehydes are well-known for their ability to participate in various condensation reactions, such as Schiff base formation, allowing for the creation of complex molecular architectures. This reactivity has been exploited in the synthesis of heterocyclic compounds, which are known to exhibit a wide range of biological activities.

Recent studies have highlighted the potential of 4-(2,4-Difluorophenoxy)-3-nitrobenzenecarbaldehyde as a precursor in the development of novel antimicrobial agents. The combination of fluoro and nitro substituents has been shown to enhance the activity against Gram-negative bacteria by improving cell wall penetration and disrupting essential metabolic pathways. Furthermore, the aldehyde group provides an opportunity to link this core structure with other pharmacophores, thereby expanding its therapeutic applications.

The synthesis of 4-(2,4-Difluorophenoxy)-3-nitrobenzenecarbaldehyde typically involves multi-step organic transformations starting from commercially available aromatic precursors. Key steps include halogenation, nitration, and etherification reactions. The precise control of reaction conditions is crucial to achieve high yields and purity levels. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have also been employed to improve efficiency and selectivity.

The pharmaceutical industry has shown particular interest in this compound due to its potential as a scaffold for drug discovery. Its structural features align well with several pharmacological targets, including kinases and transcription factors. By modifying specific functional groups or introducing additional substituents, researchers can fine-tune the biological activity and optimize pharmacokinetic properties.

In conclusion, 4-(2,4-Difluorophenoxy)-3-nitrobenzenecarbaldehyde (CAS No. 173282-22-9) represents a significant advancement in synthetic chemistry with broad applications in pharmaceutical research. Its unique structural attributes make it an invaluable intermediate for the development of novel therapeutic agents with enhanced biological activity and improved pharmacological profiles. As research continues to uncover new synthetic methodologies and biological targets, this compound is poised to play an increasingly important role in drug discovery efforts worldwide.